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This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on reducing off-target spray drift during the
application of Flupyrimin. The information is presented in a question-and-answer format to
directly address potential issues.

Troubleshooting Guide: Flupyrimin Spray Drift

Q1: My Flupyrimin application appears to be drifting to non-target areas. What are the
immediate steps | should take to diagnose the problem?

Al: Immediately cease the application and assess the environmental conditions and equipment
setup. The primary factors contributing to drift are droplet size, wind speed and direction, and
boom height.[1][2] First, measure the wind speed and direction at the application site.
Applications should be avoided when wind speeds are high or blowing towards sensitive areas.
[3][4] Next, check your spray nozzle type and operating pressure, as these determine the
droplet size spectrum. Finally, verify that your spray boom is set to the lowest possible height
that still ensures uniform coverage.[5]
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Q2: 1 am observing significant drift despite low wind conditions. What could be the cause?

A2: Low wind conditions (below 3 mph) can sometimes indicate a temperature inversion.[6] A
temperature inversion occurs when a layer of cool air is trapped near the ground by a layer of
warmer air above it.[1] This stable air mass prevents the vertical movement of spray droplets,
allowing fine droplets to remain suspended and travel long distances.[1][6] Do not apply
Flupyrimin during a temperature inversion. Signs of an inversion include ground fog, smoke
that hangs in the air and moves horizontally, and calm, clear nights with significant ground-level
cooling.

Q3: How does the formulation of Flupyrimin, often a Suspension Concentrate (SC), affect its
drift potential?

A3: Flupyrimin is commonly available in a Suspension Concentrate (SC) formulation.[5] SC
formulations consist of solid active ingredients suspended in a liquid, typically water.[7] Studies
have shown that SC formulations generally have a higher viscosity compared to other
formulations like Emulsifiable Concentrates (EC).[6][8] This higher viscosity can lead to the
formation of larger spray droplets, which are less prone to drift.[6][8] However, the final droplet
size is also heavily influenced by the nozzle type, pressure, and any tank-mixed adjuvants.

Frequently Asked Questions (FAQs)
Q1: What are the key factors | need to control to minimize Flupyrimin spray drift?
Al: The key factors can be categorized into three main areas:

» Equipment and Application Parameters: This includes selecting the correct nozzle type,
operating pressure, boom height, and application speed.[9][5][7]

e Environmental Conditions: Wind speed and direction, temperature, and relative humidity are
critical factors to monitor before and during application.[6][10]

e Spray Mixture Properties: The use of drift-reducing adjuvants can significantly alter the
droplet size spectrum and reduce the number of fine, driftable droplets.[9][11][12]

Q2: How do | select the appropriate spray nozzle to reduce drift?
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A2: Nozzle selection is one of the most important factors in drift management.[7] To reduce
drift, choose nozzles that produce a coarser droplet spectrum. Air-induction (Al) or venturi
nozzles are highly effective at producing larger, air-filled droplets that are less susceptible to
drift.[8][13] Pre-orifice nozzles can also reduce drift by lowering the internal pressure within the
nozzle, leading to larger droplets.[13] Always consult the nozzle manufacturer's specifications
for optimal operating pressure and resulting droplet size classification.

Q3: What is the role of adjuvants in managing Flupyrimin spray drift?

A3: Adjuvants, specifically drift control agents or deposition aids, can be added to the spray
tank to increase the viscosity of the spray solution.[11][12] This increase in viscosity helps to
produce a larger droplet size and reduce the number of fine droplets (less than 150 microns in
diameter) that are most prone to drifting.[12][14] Common drift control adjuvants include
polymers and guar gums.[12]

Q4: What are the ideal weather conditions for applying Flupyrimin?

A4: The ideal conditions for spraying are when the wind is blowing in a consistent, light to
gentle breeze (typically between 3 and 8 mph) away from any sensitive areas. Avoid spraying
in calm conditions, which may indicate a temperature inversion, or in high winds (generally
above 8-10 mph).[1][6] High temperatures and low humidity can increase the evaporation of
spray droplets, making them smaller and more susceptible to drift.[10] Therefore, spraying in
the early morning or late evening when temperatures are lower and humidity is higher is often
preferable.[15]

Data Presentation

Table 1: Nozzle Type and Operating Pressure Effects on Droplet Size and Drift Potential
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Recommended

Typical Droplet

Drift Reduction

Nozzle Type Operating Pressure . . .
] Size Classification Potential
(psi)
Standard Flat-Fan 15-40 Fine to Medium Low
Medium (can reduce
-~ ) drift by 50% vs.
Pre-Orifice Flat-Fan 30-60 Medium to Coarse
standard flat-fan)[8]
[13]
) ] High (can reduce drift
Air Induction (Al) / Coarse to Very
] 40-90 by 80% or more vs.
Venturi Coarse
standard flat-fan)[8]
Turbo TeeJet 15-90 Medium to Coarse Medium to High

Table 2: Environmental Conditions and Associated Drift Risk

Parameter Low Risk Moderate Risk High Risk
) > 10 or < 3 (potential
Wind Speed (mph) 3-8 8-10 ) )
inversion)[6]
Temperature (°F) <80 80 -85 > 85[6]
Relative Humidity (%) > 50 30 -50 <30

Wind Direction

Away from sensitive

areas

Parallel to sensitive

areas

Towards sensitive

areas

Experimental Protocols

Protocol 1: Evaluating the Effect of Nozzle Type on Spray Drift Potential

Objective: To determine the optimal nozzle type for Flupyrimin application that minimizes off-

target drift under specific experimental conditions.

Methodology:
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e Preparation: Prepare a solution of Flupyrimin at the desired concentration. If a fluorescent
dye is compatible with the formulation, add it to the tank mix to facilitate visualization and
guantification of spray deposition.

o Experimental Setup: In a controlled environment or in the field during stable and appropriate
weather conditions, set up a spray boom with different types of nozzles (e.g., standard flat-
fan, pre-orifice, and air-induction).

» Deposition Assessment: Place water-sensitive paper or other collection media at various
distances downwind from the spray path.

o Application: Spray the Flupyrimin solution over the target area, ensuring consistent speed
and boom height for each nozzle type.

e Analysis: Analyze the water-sensitive paper or collection media to determine the droplet
density and size distribution at each downwind location. If a fluorescent dye was used,
quantify the amount of deposition using a fluorometer.

e Conclusion: Compare the off-target deposition for each nozzle type to identify the one that
provides the best balance of target coverage and drift reduction.

Mandatory Visualizations
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Factors Influencing Drift

Spray Mixture

- Formulation (e.g., SC)
- Adjuvants
Outcome
Environmental Conditions v
- Wind Speed & Direction Droplet Size .
- Temperature & Humidity »> (Fine vs. Coarse) QiiFErgE Bl
- Temperature Inversion ‘

Equipment & Application
- Nozzle Type
- Pressure
- Boom Height
- Speed

Click to download full resolution via product page

Caption: Key factors influencing the generation of spray droplets and subsequent off-target
drift.
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Caption: A decision-making workflow for minimizing off-target drift during spray applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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